emamectin B1a emamectin B1a Emamectin B1a is a semisynthetic derivative of avermectin B1a. It binds to GABAA receptors (Ki = 17.6 nM in rat brain membranes), including those containing β1, β2, or β3 subunits (IC50s = 57, 210, and 49.8 nM for α1β1γ2, α1β2γ2, and α1β3γ2 subunits, respectively), and potentiates the GABA response. Emamectin B1a also binds to and inhibits glycine receptors (IC50 = 218 nM in rat spinal cord). Emamectin B1a induces mortality in 90% of S. exigua larvae in a diet incorporation assay at a dose of 1.067 ng/ml, which is approximately 1,500-fold more toxic than avermectin B1. It is effective against neonate S. eridania larvae in a foliage spray bioassay and when applied topically.
Emamectin B1a is a semi-synthetic analogue of avermecting B1a with enhanced insecticidal potency.
Emamectin B1a is a semi-synthetic 4/-epimethylamino analogue of avermectin B1a prepared by oxidation of the 4/-hydroxy moiety and reductive amination. The introduction of the methylamino group greatly enhances the insecticidal potency of the avermectin class. Emamectin B1a, as a benzoate salt, is the major component (>90%) of the commercial insecticide/acaricide, emamectin.
Brand Name: Vulcanchem
CAS No.: 121124-29-6
VCID: VC20766669
InChI: InChI=1S/C49H75NO13/c1-12-26(2)44-29(5)18-19-48(63-44)24-35-21-34(62-48)17-16-28(4)43(27(3)14-13-15-33-25-56-46-42(51)30(6)20-36(47(52)59-35)49(33,46)53)60-40-23-38(55-11)45(32(8)58-40)61-39-22-37(54-10)41(50-9)31(7)57-39/h13-16,18-20,26-27,29,31-32,34-46,50-51,53H,12,17,21-25H2,1-11H3/b14-13+,28-16+,33-15+/t26-,27-,29-,31-,32-,34+,35-,36-,37-,38-,39-,40-,41+,42+,43-,44+,45-,46+,48+,49+/m0/s1
SMILES: CCC(C)C1C(C=CC2(O1)CC3CC(O2)CC=C(C(C(C=CC=C4COC5C4(C(C=C(C5O)C)C(=O)O3)O)C)OC6CC(C(C(O6)C)OC7CC(C(C(O7)C)NC)OC)OC)C)C
Molecular Formula: C49H75NO13
Molecular Weight: 886.1 g/mol

emamectin B1a

CAS No.: 121124-29-6

Cat. No.: VC20766669

Molecular Formula: C49H75NO13

Molecular Weight: 886.1 g/mol

* For research use only. Not for human or veterinary use.

emamectin B1a - 121124-29-6

Description Emamectin B1a is a semisynthetic derivative of avermectin B1a. It binds to GABAA receptors (Ki = 17.6 nM in rat brain membranes), including those containing β1, β2, or β3 subunits (IC50s = 57, 210, and 49.8 nM for α1β1γ2, α1β2γ2, and α1β3γ2 subunits, respectively), and potentiates the GABA response. Emamectin B1a also binds to and inhibits glycine receptors (IC50 = 218 nM in rat spinal cord). Emamectin B1a induces mortality in 90% of S. exigua larvae in a diet incorporation assay at a dose of 1.067 ng/ml, which is approximately 1,500-fold more toxic than avermectin B1. It is effective against neonate S. eridania larvae in a foliage spray bioassay and when applied topically.
Emamectin B1a is a semi-synthetic analogue of avermecting B1a with enhanced insecticidal potency.
Emamectin B1a is a semi-synthetic 4/-epimethylamino analogue of avermectin B1a prepared by oxidation of the 4/-hydroxy moiety and reductive amination. The introduction of the methylamino group greatly enhances the insecticidal potency of the avermectin class. Emamectin B1a, as a benzoate salt, is the major component (>90%) of the commercial insecticide/acaricide, emamectin.
CAS No. 121124-29-6
Molecular Formula C49H75NO13
Molecular Weight 886.1 g/mol
IUPAC Name (1'R,2R,3S,4'S,6S,8'R,10'E,12'S,13'S,14'E,16'E,20'R,21'R,24'S)-2-[(2S)-butan-2-yl]-21',24'-dihydroxy-12'-[(2R,4S,5S,6S)-4-methoxy-5-[(2S,4S,5R,6S)-4-methoxy-6-methyl-5-(methylamino)oxan-2-yl]oxy-6-methyloxan-2-yl]oxy-3,11',13',22'-tetramethylspiro[2,3-dihydropyran-6,6'-3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene]-2'-one
Standard InChI InChI=1S/C49H75NO13/c1-12-26(2)44-29(5)18-19-48(63-44)24-35-21-34(62-48)17-16-28(4)43(27(3)14-13-15-33-25-56-46-42(51)30(6)20-36(47(52)59-35)49(33,46)53)60-40-23-38(55-11)45(32(8)58-40)61-39-22-37(54-10)41(50-9)31(7)57-39/h13-16,18-20,26-27,29,31-32,34-46,50-51,53H,12,17,21-25H2,1-11H3/b14-13+,28-16+,33-15+/t26-,27-,29-,31-,32-,34+,35-,36-,37-,38-,39-,40-,41+,42+,43-,44+,45-,46+,48+,49+/m0/s1
Standard InChI Key CXEGAUYXQAKHKJ-COFQVFHOSA-N
Isomeric SMILES CC[C@H](C)[C@@H]1[C@H](C=C[C@@]2(O1)C[C@@H]3C[C@H](O2)C/C=C(/[C@H]([C@H](/C=C/C=C/4\CO[C@H]5[C@@]4([C@@H](C=C([C@H]5O)C)C(=O)O3)O)C)O[C@H]6C[C@@H]([C@H]([C@@H](O6)C)O[C@H]7C[C@@H]([C@@H]([C@@H](O7)C)NC)OC)OC)\C)C
SMILES CCC(C)C1C(C=CC2(O1)CC3CC(O2)CC=C(C(C(C=CC=C4COC5C4(C(C=C(C5O)C)C(=O)O3)O)C)OC6CC(C(C(O6)C)OC7CC(C(C(O7)C)NC)OC)OC)C)C
Canonical SMILES CCC(C)C1C(C=CC2(O1)CC3CC(O2)CC=C(C(C(C=CC=C4COC5C4(C(C=C(C5O)C)C(=O)O3)O)C)OC6CC(C(C(O6)C)OC7CC(C(C(O7)C)NC)OC)OC)C)C
Appearance White solid
Colorform White to off-white powder
Off-white crystalline powde
Melting Point 141-146 °C /Emamectin benzoate/

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